Cas no 24435-45-8 ((S)-3,3,3-Trifluoro-2-hydroxy-2-methylpropionic Acid)

(S)-3,3,3-Trifluoro-2-hydroxy-2-methylpropionic acid is a chiral fluorinated carboxylic acid derivative with significant utility in asymmetric synthesis and pharmaceutical applications. Its trifluoromethyl and hydroxyl groups confer unique steric and electronic properties, making it a valuable building block for enantioselective reactions. The compound’s high optical purity and structural rigidity enhance its suitability as an intermediate in the synthesis of biologically active molecules, particularly in the development of fluorinated drugs. Its stability under various reaction conditions further underscores its versatility in organic and medicinal chemistry. The presence of both hydroxy and carboxylic acid functionalities allows for diverse derivatization, facilitating its use in complex molecular architectures.
(S)-3,3,3-Trifluoro-2-hydroxy-2-methylpropionic Acid structure
24435-45-8 structure
Product Name:(S)-3,3,3-Trifluoro-2-hydroxy-2-methylpropionic Acid
CAS No:24435-45-8
MF:C4H5F3O3
MW:158.075912237167
MDL:MFCD07375449
CID:88507
PubChem ID:7019028
Update Time:2025-05-27

(S)-3,3,3-Trifluoro-2-hydroxy-2-methylpropionic Acid Chemical and Physical Properties

Names and Identifiers

    • (S)-3,3,3-Trifluoro-2-hydroxy-2-methylpropanoic acid
    • (S)-3,3,3-Trifluoro-2-hydroxy-2-methylpropionic Acid
    • Propanoic acid, 3,3,3-trifluoro-2-hydroxy-2-methyl-, (2S)
    • (2S)-2-Hydroxy-2-(trifluoromethyl)propanoic acid
    • (2S)-2-Hydroxy-2-methyl-3,3,3-trifluoropropanoic acid
    • (R)-(+)-2-hydroxy-2-methyl-3,3,3-trifluoropropanoic acid
    • (R)-(+)-3,3,3-trifluoro-2-hydroxy-2-methylpropionic acid
    • (R)-3,3,3-trifluoro-2-hydroxy-2-methylpropanoic acid
    • (R)-3,3,3-trifluoro-2-hydroxy-2-methyl-propionic acid
    • (S)-2
    • (s)-2-(trifluoromethyl)-2-hydroxypropionic acid
    • (S)-3,3,3-Trifluoro-2-hydroxyisobutyric Acid
    • S-TFM-LA
    • (S)-2-Hydroxy-2-(trifluoromethyl)propionic Acid
    • (2S)-3,3,3-trifluoro-2-hydroxy-2-methylpropanoic acid
    • Propanoic acid, 3,3,3-trifluoro-2-hydroxy-2-methyl-, (2S)-
    • methyl3,3,3-trifluoro-dl-lactate
    • AMOT0109
    • C
    • EN300-2008849
    • AKOS006239564
    • AKOS005063415
    • SB44539
    • A817303
    • (s)-2-hydroxy-2-trifluoro-methylpropionic acid
    • CS-W010905
    • (S)-3,3,3-Trifluoro-2-hydroxy-2-methylpropanoicacid
    • MFCD07375449
    • (2S)-3,3,3-trifluoro-2-hydroxy-2-methyl-propanoic acid
    • T1901
    • N10496
    • (S)-3,3,3-trifluoro-2-hydroxy-2-methyl-propionic acid
    • (S)-3,3,3-trifluoro-2-hydroxy-2-methylpropionic acid, AldrichCPR
    • DS-12417
    • SCHEMBL568924
    • 24435-45-8
    • AM20130006
    • DTXSID60427057
    • MDL： MFCD07375449
    • Inchi： 1S/C4H5F3O3/c1-3(10,2(8)9)4(5,6)7/h10H,1H3,(H,8,9)/t3-/m0/s1
    • InChI Key： CTGJACFEVDCYMC-VKHMYHEASA-N
    • SMILES： FC([C@@](C(=O)O)(C)O)(F)F

Computed Properties

  • Exact Mass: 158.01905
  • Monoisotopic Mass: 158.019
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.532±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 108.0 to 112.0 deg-C
  • Boiling Point: 247.4±35.0 ºC (760 Torr),
  • Flash Point: 103.4±25.9 ºC,
  • Refractive Index: -16.5 ° (C=5, H2O)
  • Solubility: Dissolution (57 g/l) (25 º C),
  • PSA: 57.53
  • LogP: 0.38430
  • Solubility: Not determined
  • Sensitiveness: Sensitive to heat

(S)-3,3,3-Trifluoro-2-hydroxy-2-methylpropionic Acid Security Information

(S)-3,3,3-Trifluoro-2-hydroxy-2-methylpropionic Acid Pricemore >>

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(S)-3,3,3-Trifluoro-2-hydroxy-2-methylpropionic Acid Suppliers

Amadis Chemical Company Limited
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(CAS:24435-45-8)(S)-3,3,3-Trifluoro-2-hydroxy-2-methylpropionic Acid
Order Number:A817303
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:07
Price ($):305.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:24435-45-8)(S)-3,3,3-Trifluoro-2-hydroxy-2-methylpropionic Acid
A817303
Purity:99%
Quantity:25g
Price ($):305.0
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